2-((2,5-Dioxo-1-phenethylpyrrolidin-3-yl)thio)benzoic acid

• IUPAC Name: 2-[2,5-dioxo-1-(2-phenylethyl)pyrrolidin-3-yl]sulfanylbenzoic acid
• InChI: InChI=1S/C19H17NO4S/c21-17-12-16(25-15-9-5-4-8-14(15)19(23)24)18(22)20(17)11-10-13-6-2-1-3-7-13/h1-9,16H,10-12H2,(H,23,24)
• InChI Key: GTRIENYMHDKNML-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)CCC2=CC=CC=C2)SC3=CC=CC=C3C(=O)O
• Molecular Formula: C19H17NO4S
• Molecular Weight: 355.4 g/mol
• CAS No.: 838884-74-5

Description

2-((2,5-Dioxo-1-phenethylpyrrolidin-3-yl)thio)benzoic acid is a useful research compound. Its molecular formula is C19H17NO4S and its molecular weight is 355.41. The purity is usually 95%.
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Scientific Research Applications

Lanthanide-based Coordination Polymers

Aromatic carboxylic acids like 2-((2,5-Dioxo-1-phenethylpyrrolidin-3-yl)thio)benzoic acid have been used in synthesizing lanthanide-based coordination compounds. These compounds have been studied for their spectroscopic properties and photophysical behaviors. Such compounds could be used in photonic and electronic applications due to their luminescence efficiencies and light harvesting capabilities (Sivakumar et al., 2011).

Synthesis of Benzoic Acid Derivatives

Studies have shown the synthesis of compounds like 2-(2-Phenylethyl)benzoic acid from reactions involving benzoic acid derivatives. These synthetic processes are crucial in developing new chemical entities for various applications, including material science and pharmaceuticals (Chen Fen-er, 2012).

Antimicrobial Activity

Some benzoic acid derivatives, including those structurally similar to this compound, have been evaluated for antimicrobial activity. Such studies are pivotal in the development of new antimicrobial agents, especially in the face of increasing antibiotic resistance (Limban et al., 2008).

Hydrogen-Bonded Co-Crystal Structures

Research has also focused on the hydrogen-bonded co-crystal structures involving benzoic acid derivatives. Understanding these structures is essential in materials science for developing novel materials with specific mechanical and chemical properties (Chesna et al., 2017).

Hepatic Peroxisome Proliferation

Studies have indicated that certain benzoic acid derivatives can induce hepatic peroxisome proliferation. This research is significant in understanding cellular processes and potential therapeutic applications (Reddy & Krishnakantha, 1975).

Novel Fluorescence Probes

Research into benzoic acid derivatives has led to the development of novel fluorescence probes for detecting reactive oxygen species. These probes are critical in biological and chemical applications for studying cellular processes and oxidative stress (Setsukinai et al., 2003).

Coordination Polymers for Sensing Applications

Benzoic acid derivatives have been used in constructing coordination polymers for sensing applications, such as the detection of picric acid. These materials are essential in environmental monitoring and security (Zheng et al., 2021).

Mechanism of Action

The mechanism of action for this compound is not specified in the sources I found. It’s possible that it could be used in the synthesis of other compounds, but more research would be needed to confirm this.

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for this product. The buyer assumes responsibility to confirm product identity and/or purity. All sales are final.